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Compound of Interest

Compound Name: 3-Methylheptan-2-one

Cat. No.: B165630

This technical guide provides an in-depth overview of the key physical properties of 3-
Methylheptan-2-one, specifically its boiling point and density. The information is intended for
researchers, scientists, and professionals in drug development who require precise data and
standardized methodologies for handling this compound.

Introduction to 3-Methylheptan-2-one

3-Methylheptan-2-one (CAS No: 2371-19-9) is an organic compound with the chemical
formula CsH160. It is a ketone that finds applications as a solvent and as an intermediate in
various chemical syntheses. A thorough understanding of its physical properties is essential for
its proper use, storage, and application in scientific research and industrial processes.

Physical Properties

The primary physical properties of 3-Methylheptan-2-one, its boiling point and density, are
summarized below. The data presented are compiled from various sources, and a range of
values has been reported, which is common for chemical data.

Table 1: Physical Properties of 3-Methylheptan-2-one
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Physical Property Value Units
Boiling Point 155 - 167 °C
157.85[1] °C

167 (at 760 mmHg)[2] °C

Density 0.811 -0.8218 g/cm3
0.8218J1] g/cm3

0.811[2] g/cm3

Experimental Protocols

Accurate determination of physical properties relies on standardized experimental procedures.
The following sections detail the methodologies for measuring the boiling point and density of a
volatile organic liquid like 3-Methylheptan-2-one.

3.1. Determination of Boiling Point (ASTM D1078)

The standard test method for determining the distillation range of volatile organic liquids is
outlined in ASTM D1078.[1][3][4][5][6] This method is applicable for liquids with boiling points
between 30 and 350 °C.

Principle: This method involves the distillation of a measured volume of the liquid under
controlled conditions. The boiling point is the temperature at which the vapor pressure of the
liquid equals the surrounding atmospheric pressure. During distillation, the temperature of the
vapor is recorded as the liquid boils and condenses.

Apparatus:

Distillation flask

Condenser

Heating mantle or bath

Calibrated thermometer or temperature probe
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e Graduated cylinder for collecting the distillate
Procedure:
» A precise volume of the liquid sample is placed in the distillation flask.

o The apparatus is assembled, ensuring the thermometer bulb is correctly positioned to
measure the temperature of the vapor.

e The sample is heated, and the temperature at which the first drop of condensate falls from
the condenser is recorded as the initial boiling point.

e Heating is continued, and the temperature is observed as the distillation proceeds. The
temperature range over which the liquid distills is recorded.

e For a pure substance, the boiling point should remain relatively constant throughout the
distillation.

3.2. Determination of Density (ASTM D4052)

The density of liquids can be accurately determined using a digital density meter, as described
in ASTM D4052.[2][7][8][9][10] This method is widely used in the petroleum and chemical
industries for its high precision.

Principle: This method is based on the oscillating U-tube principle.[2] A small volume of the
liquid sample is introduced into a U-shaped tube, which is then electronically excited to
oscillate. The frequency of oscillation is dependent on the mass of the sample in the tube. By
calibrating the instrument with fluids of known density, the density of the sample can be
accurately determined from its oscillation frequency.

Apparatus:
 Digital density meter with an oscillating U-tube
e Syringe or autosampler for sample injection

o Thermostatic control for the measuring cell
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Procedure:

The instrument is calibrated using at least two standards of known density (e.g., dry air and

pure water).
e The temperature of the measuring cell is set to the desired value and allowed to stabilize.

o A small volume of the 3-Methylheptan-2-one sample is injected into the U-tube, ensuring no
air bubbles are present.

e The instrument measures the oscillation period of the U-tube containing the sample and
calculates the density.

The measurement is typically repeated to ensure accuracy and repeatability.

Workflow for Physical Property Determination

The logical flow for determining the physical properties of a chemical compound like 3-
Methylheptan-2-one is depicted in the following diagram.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b165630?utm_src=pdf-body
https://www.benchchem.com/product/b165630?utm_src=pdf-body
https://www.benchchem.com/product/b165630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Preparation

Obtain Pure Sample of

3-Methylheptan-2-one

Boiling Point Determination (ASTMVD1078) Densitvaetermination (ASTM D4052)
Assemble Distillation Apparatus Calibrate Digital Density Meter
Distill Sample Inject Sample into U-tube
Record Vapor Temperature Record Density Reading

Data Analysis and Reporting

Analyze and Validate Data

Generate Technical Report

Click to download full resolution via product page

Caption: Workflow for Determining Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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